(6S)-CP-470711

Sorbitol dehydrogenase polyol pathway diabetic neuropathy
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H26N6O2
Molecular Weight 358.4 g/mol
Cat. No. B15576784
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Technical Parameters


Basic Identity
Product Name(6S)-CP-470711
Molecular FormulaC18H26N6O2
Molecular Weight358.4 g/mol
Structural Identifiers
InChIInChI=1S/C18H26N6O2/c1-11-9-23(15-5-7-19-17(21-15)13(3)25)10-12(2)24(11)16-6-8-20-18(22-16)14(4)26/h5-8,11-14,25-26H,9-10H2,1-4H3/t11-,12+,13-,14+/m1/s1
InChIKeyATNZXIACLONSSN-RQJABVFESA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

(6S)-CP-470711 for Procurement: Potent SDH Inhibitor for Diabetic Complication and Polyol Pathway Research


(6S)-CP-470711 (also known as CP-470711 or SDI-711) is a potent and selective sorbitol dehydrogenase (SDH) inhibitor developed by Pfizer. It belongs to the pyrimidine-piperazine class of small molecules and acts by blocking the conversion of sorbitol to fructose in the second step of the polyol pathway. The compound demonstrates high in vitro potency against human SDH with an IC₅₀ of 19 nM and rat SDH with an IC₅₀ of 27 nM [1]. Structurally, it contains a (6S)-configured 2,6-dimethylpiperazine core with bis-pyrimidinyl diethanol substituents, a stereochemical configuration critical to its biological activity and metabolic stability [2]. The compound has been employed in multiple peer-reviewed studies investigating diabetic autonomic neuropathy, spinal cord contusion injury, and polyol pathway-mediated glucotoxicity [1].

SDH pathway inhibition study tool
Stereochemically defined (6S) configuration
Reported in polyol pathway disease models

Why Generic SDH Inhibitors Cannot Substitute for (6S)-CP-470711 in Polyol Pathway Research


Procurement of generic sorbitol dehydrogenase inhibitors cannot functionally substitute for (6S)-CP-470711 due to three fundamental, quantifiable differentiators. First, the compound's potency against human SDH (IC₅₀ = 19 nM) represents a specific optimization within the pyrimidine-piperazine series that is not shared across all SDH inhibitors; structurally related compounds like SDI-158 (CP-166,572) exhibit approximately 50-fold lower potency [1]. Second, the (6S)-stereochemistry is not merely a synthetic artifact but determines species-specific metabolic stability and in vivo epimerization behavior [2]. Third, the compound's well-characterized in vivo pharmacodynamic profile—including quantifiable effects on ganglionic sorbitol (26-40 fold increase) and fructose (20-75% decrease) at defined dosing regimens—provides a reproducible experimental baseline that cannot be replicated with uncharacterized analogs [1]. Substitution would introduce uncontrolled variables in potency, stereochemical integrity, and in vivo target engagement.

Potency context may differ

Structurally related SDH inhibitors (e.g., SDI-158) exhibit substantially lower potency; assay-response context may not transfer directly.

Stereochemical integrity is critical

The (6S) configuration governs species-specific metabolic stability and epimerization; racemate or alternative isomers alter in vivo profile.

Pharmacodynamic baseline absent in generics

Uncharacterized analogs lack documented target engagement metrics, limiting reproducible model-response interpretation.

Quantitative Evidence Guide: (6S)-CP-470711 vs. SDI-158 and Other SDH Inhibitors


Direct Head-to-Head Potency Comparison: (6S)-CP-470711 vs. SDI-158

(6S)-CP-470711 demonstrates approximately 50-fold greater potency than the structurally related compound SDI-158 (CP-166,572) in direct comparative evaluation [1].

Potency Comparison
Head-to-head
~50-fold greater potency than SDI-158
Supports reduced compound consumption and target-specific interpretation
Consistent SDH inhibition assays, same research group
Sorbitol dehydrogenase polyol pathway diabetic neuropathy

In Vivo Target Engagement Quantification: (6S)-CP-470711 Pharmacodynamic Effects

At 5 mg/kg/day oral dosing for 3 months, (6S)-CP-470711 produced profound and quantifiable alterations in polyol pathway intermediates in rat sympathetic ganglia, establishing clear target engagement metrics [1].

In Vivo Target Engagement
Reported
Sorbitol increase: 26–40×; Fructose decrease: 20–75%
Defined target engagement thresholds for dose-ranging studies
5 mg/kg/day oral, 3-month diabetic rat model
Pharmacodynamics polyol pathway in vivo target engagement

Stereochemical Integrity and Species-Specific Metabolism of (6S)-CP-470711

SAR and metabolism studies on (6S)-CP-470711 reveal species-dependent epimerization behavior: in vivo epimerization occurs in rats but not in dogs, and is not expected in humans [1].

Stereochemical Stability
Class-level inference
Epimerization observed in rats but not in dogs; not predicted in humans
Stereochemistry dictates species-specific metabolic profile
Oxidation-reduction pathway; qualitative species difference
Stereoselective metabolism drug metabolism chiral stability

Cross-Study Comparison: (6S)-CP-470711 vs. Sorbitol dehydrogenase-IN-1

Sorbitol dehydrogenase-IN-1 demonstrates in vitro IC₅₀ values of 4 nM (rat) and 5 nM (human) , representing approximately 4-5 fold greater potency than (6S)-CP-470711 (19 nM human, 27 nM rat) in published assays.

Cross-Study Potency
Cross-study comparable
SDH-IN-1 IC50: 4–5× more potent in vitro than (6S)-CP-470711
Higher in vitro potency vs. greater in vivo characterization — selection context-dependent
Assays by different groups; no direct in vivo comparison
SDH inhibitor potency comparative pharmacology in vitro assay

Optimal Application Scenarios for (6S)-CP-470711 Based on Quantitative Evidence


Diabetic Autonomic Neuropathy Research: Polyol Pathway Modulation

Based on direct in vivo pharmacodynamic evidence, (6S)-CP-470711 is optimally deployed in studies investigating the role of SDH and the polyol pathway in diabetic autonomic neuropathy. At oral dosing of 5 mg/kg/day, the compound reliably increases ganglionic sorbitol by 26-40 fold and decreases fructose by 20-75%, providing robust target engagement metrics for experimental validation [1]. This quantifiable modulation of pathway intermediates allows researchers to correlate SDH inhibition with neuroaxonal dystrophy (NAD) outcomes, with published data showing 2.5-fold and 4-5-fold increases in NAD in superior mesenteric ganglia and ileal mesenteric nerves, respectively, in treated diabetic rats versus untreated diabetics [1].

Spinal Cord Injury and Wallerian Degeneration Studies

In spinal cord contusion injury models, (6S)-CP-470711 has demonstrated significant improvement in locomotor recovery and reduction of spinal cord tissue loss when used as a single-agent SDH inhibitor [2]. The compound's application in this context is supported by evidence of polyol pathway activation following contusion injury, with increased tissue sorbitol levels and axonal aldose reductase expression [2]. Researchers investigating glucotoxicity-mediated axonal degeneration can employ (6S)-CP-470711 to specifically interrogate the contribution of the second step of the polyol pathway, distinct from aldose reductase inhibition strategies using sorbinil or ARI-809 [2].

Comparative Polyol Pathway Pharmacology Studies

The well-characterized ~50-fold potency differential between (6S)-CP-470711 and its structural analog SDI-158 (CP-166,572) makes this compound pair ideal for dose-response and structure-activity relationship studies examining the impact of SDH inhibitor potency on downstream pathway effects [1]. Researchers can utilize (6S)-CP-470711 as the high-potency comparator against lower-potency SDH inhibitors to correlate inhibition efficiency with functional outcomes such as nerve conduction velocity changes, NAD frequency, and tissue metabolite profiles [1].

Species-Dependent Metabolism and Chiral Stability Investigations

The documented species-specific epimerization behavior of (6S)-CP-470711—occurring in rats via oxidation-reduction pathway but absent in dogs and not predicted in humans—provides a unique tool for studying stereoselective drug metabolism and chiral stability in vivo [3]. This compound is particularly valuable for researchers investigating the translational relevance of rodent pharmacokinetic data to higher species, or for those examining the role of benzylic alcohol stereochemistry in metabolic stability [3].

Application
Selection Property
Validation Focus
Autonomic neuropathy model research
Quantitative polyol pathway modulation
Neuroaxonal dystrophy endpoint evaluation
Spinal cord injury model research
SDH-specific polyol pathway interrogation
Locomotor recovery and tissue preservation endpoints
Comparative inhibitor pharmacology
High-potency reference compound with known potency range
Dose-response and pathway output correlation
Stereoselective metabolism research
Documented species-dependent epimerization
Chiral stability and cross-species metabolic comparison

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

22 linked technical documents
Explore Hub


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